Cas no 883797-87-3 (3,5-Thiomorpholinedione 1,1-dioxide)

3,5-Thiomorpholinedione 1,1-dioxide structure
883797-87-3 structure
Product Name:3,5-Thiomorpholinedione 1,1-dioxide
CAS No:883797-87-3
MF:C4H5NO4S
MW:163.151799917221
CID:2134624
PubChem ID:5148007
Update Time:2025-04-21

3,5-Thiomorpholinedione 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3,5-Thiomorpholinedione 1,1-dioxide
    • 1,1-Dioxide-3,5-thiomorpholinedione
    • 1,1-dioxo-1,4-thiazinane-3,5-dione
    • DB-077271
    • AKOS024342624
    • 3,5-Thiomorpholinedione1,1-dioxide
    • 883797-87-3
    • SCHEMBL183955
    • 1,1-DIOXO-THIOMORPHOLINE-3,5-DIONE
    • Inchi: 1S/C4H5NO4S/c6-3-1-10(8,9)2-4(7)5-3/h1-2H2,(H,5,6,7)
    • InChI Key: AEQYUUKTNYPSHV-UHFFFAOYSA-N
    • SMILES: S1(CC(NC(C1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 162.99392881Da
  • Monoisotopic Mass: 162.99392881Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 88.7Ų
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